Cas no 2137835-34-6 (1H-1,2,3-Triazole-4-methanamine, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanamine, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl-
• CAS No: 2137835-34-6
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 5278656
• PubChem ID: 165867668
• Update Time: 2025-06-15

1H-1,2,3-Triazole-4-methanamine, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl-
• EN300-696668
• ({1-[(dimethyl-1,3-oxazol-5-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
• 2137835-34-6

• Inchi： 1S/C10H15N5O/c1-7-10(16-8(2)12-7)6-15-5-9(4-11-3)13-14-15/h5,11H,4,6H2,1-3H3
• InChI Key： OFEQWEUEDNQVET-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C)=C1CN1C=C(CNC)N=N1

Computed Properties

• Exact Mass: 221.12766012g/mol
• Monoisotopic Mass: 221.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 391.5±52.0 °C(Predicted)
• pka: 7.73±0.10(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanamine, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl-

Comprehensive Overview of 1H-1,2,3-Triazole-4-methanamine, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl- (CAS No. 2137835-34-6)

The compound 1H-1,2,3-Triazole-4-methanamine, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl- (CAS No. 2137835-34-6) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole and oxazole moieties, make it a valuable scaffold for drug discovery and material science applications. This article delves into its properties, synthesis, and potential applications, addressing common queries such as "What is the role of triazole derivatives in drug development?" and "How are oxazole-containing compounds utilized in modern chemistry?"

One of the most intriguing aspects of 1H-1,2,3-Triazole-4-methanamine derivatives is their versatility in medicinal chemistry. The triazole ring is known for its stability and ability to participate in hydrogen bonding, which enhances binding affinity to biological targets. Recent studies highlight its potential in addressing "antibiotic resistance" and "cancer therapy," two of the most pressing challenges in healthcare today. Researchers are particularly interested in how modifications to the N-methyl and oxazolylmethyl groups can optimize pharmacokinetic properties, a topic frequently searched in academic databases.

From a synthetic perspective, the preparation of CAS No. 2137835-34-6 often involves click chemistry strategies, a hot topic in green chemistry due to its efficiency and atom economy. Questions like "How to synthesize triazole derivatives sustainably?" are increasingly common, reflecting the growing demand for eco-friendly methodologies. The incorporation of a 2,4-dimethyl-5-oxazolyl group further expands its utility, as oxazole derivatives are pivotal in designing fluorescent probes and optoelectronic materials, aligning with trends in "materials science innovation."

In agrochemical applications, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl- derivatives exhibit promise as precursors for crop protection agents. With global searches for "next-generation pesticides" on the rise, this compound's mode of action against pests and pathogens is under rigorous investigation. Its structural complexity allows for targeted interactions with enzymes, a feature highly sought after in "precision agriculture" solutions.

Beyond its functional uses, CAS No. 2137835-34-6 is also a subject of computational chemistry studies. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) models are frequently employed to predict its behavior, addressing queries like "How to predict the bioactivity of triazole-oxazole hybrids?" Such approaches are integral to accelerating drug discovery pipelines, a key concern in "AI-driven pharmaceutical research."

In summary, 1H-1,2,3-Triazole-4-methanamine, 1-[(2,4-dimethyl-5-oxazolyl)methyl]-N-methyl- represents a multifaceted compound with broad relevance across scientific disciplines. Its intersection with trending topics such as "sustainable synthesis," "drug resistance," and "smart materials" ensures its continued prominence in both academic and industrial research. Future studies will likely explore its unexplored potentials, further solidifying its role in advancing science and technology.